5-Azaniumyl-2-[(E)-2-(4-azaniumyl-2-sulfonatophenyl)ethenyl]benzenesulfonate

• CAS No.: 81-11-8
• Product Name: 5-Azaniumyl-2-[(E)-2-(4-azaniumyl-2-sulfonatophenyl)ethenyl]benzenesulfonate
• Molecular Formula: C14H14N2O6S2
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 5-amino-2-[(E)-2-(4-amino-2-sulfophenyl)ethenyl]benzenesulfonic acid
• Standard InChI: InChI=1S/C14H14N2O6S2/c15-11-5-3-9(13(7-11)23(17,18)19)1-2-10-4-6-12(16)8-14(10)24(20,21)22/h1-8H,15-16H2,(H,17,18,19)(H,20,21,22)/b2-1+
• Standard InChIKey: REJHVSOVQBJEBF-OWOJBTEDSA-N
• Isomeric SMILES: C1=CC(=C(C=C1[NH3+])S(=O)(=O)[O-])/C=C/C2=C(C=C(C=C2)[NH3+])S(=O)(=O)[O-]
• SMILES: C1=CC(=C(C=C1N)S(=O)(=O)O)C=CC2=C(C=C(C=C2)N)S(=O)(=O)O
• Canonical SMILES: C1=CC(=C(C=C1[NH3+])S(=O)(=O)[O-])C=CC2=C(C=C(C=C2)[NH3+])S(=O)(=O)[O-]
• Colorform: YELLOW NEEDLES
• Melting Point: greater than 617 °F (NTP, 1992)
• Physical Description: 4,4'-diamino-2,2'-stilbenedisulfonic acid appears as odorless yellowish microscopic needles or cream-colored powder. pH approximately 4.3 at 30 g/L water (suspension). (NTP, 1992); DryPowde
• Description: 4,4'-diamino-2,2'-stilbenedisulfonic acid appears as odorless yellowish microscopic needles or cream-colored powder. pH approximately 4.3 at 30 g/L water (suspension). (NTP, 1992)
• Related CAS: 25394-13-2 (unspecified hydrochloride salt); 7336-20-1 (di-hydrochloride salt)
• Solubility: less than 1 mg/mL at 73° F (NTP, 1992); VERY SLIGHTLY SOL IN WATER; SOL IN ALCOHOL & ETHER
• Synonyms: 2,2’-(1,2-Ethenediyl)bis[5-amino-benzenesulfonic Acid; 4,4’-Diamino-2,2’-stilbenedisulfonic Acid; 2,2’-Disulfo-4,4’-stilbenediamine; Diaminostilbenedisulfonic Acid; DASDA, Amsonic Acid
• PubChem Compound: 5284378
• Last Modified: Nov 11 2021